Cas no 87471-10-1 (1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde)
87471-10-1 structure
Product Name:1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde
CAS No:87471-10-1
MF:C11H9N3O3
MW:231.207462072372
CID:844447
PubChem ID:13385962
Update Time:2025-04-19
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde
- 1-benzyl-5-nitroimidazole-4-carbaldehyde
- 1H-Imidazole-4-carboxaldehyde, 5-nitro-1-(phenylmethyl)-
- DTXSID00539027
- 87471-10-1
- 1-benzyl-5-nitro-1h-imidazole-4-carboxaldehyde
-
- Inchi: 1S/C11H9N3O3/c15-7-10-11(14(16)17)13(8-12-10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
- InChI Key: SBXCVTNNZJYOPM-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=O)N=CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 231.06439116g/mol
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 80.7Ų
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069002331-1g |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 95% | 1g |
$580.92 | 2023-08-31 | |
| Chemenu | CM187535-1g |
1-benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 95% | 1g |
$655 | 2021-08-05 | |
| TRC | B537475-1mg |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B537475-2mg |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B537475-10mg |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 10mg |
$ 80.00 | 2022-06-07 | ||
| Chemenu | CM187535-1g |
1-benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 95% | 1g |
$*** | 2023-05-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628867-250mg |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 98% | 250mg |
¥1253.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1628867-1g |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde |
87471-10-1 | 98% | 1g |
¥3836.00 | 2024-04-27 |
1-Benzyl-5-nitro-1H-imidazole-4-carbaldehyde Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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